Cas no 1437795-13-5 (2-(2-Isopropylpyrazol-3-yl)pyridine-3-carboxylic acid)

• Product Name: 2-(2-Isopropylpyrazol-3-yl)pyridine-3-carboxylic acid
• CAS No: 1437795-13-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 3044163
• Update Time: 2025-10-29

2-(2-Isopropylpyrazol-3-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Isopropylpyrazol-3-yl)pyridine-3-carboxylic acid
• V3307

• Inchi： 1S/C12H13N3O2/c1-8(2)15-10(5-7-14-15)11-9(12(16)17)4-3-6-13-11/h3-8H,1-2H3,(H,16,17)
• InChI Key： SYOCYGSKZOJDLD-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1C1=CC=NN1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 1.1
• Topological Polar Surface Area: 68

Additional information on 2-(2-Isopropylpyrazol-3-yl)pyridine-3-carboxylic acid

2-(2-Isopropylpyrazol-3-yl)pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 2-(2-isopropylpyrazol-3-yl)pyridine-3-carboxylic acid, identified by the CAS number 1437795-13-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of 2-(2-isopropylpyrazol-3-yl)pyridine-3-carboxylic acid comprises a pyridine ring fused with a pyrazole moiety, which is further substituted with an isopropyl group. This combination of heterocyclic rings imparts the molecule with unique electronic properties, making it a valuable candidate for exploring novel chemical reactions and biological activities. Recent studies have highlighted its potential as a building block for constructing advanced materials and bioactive compounds.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have successfully employed it as a precursor for synthesizing complex heterocyclic frameworks. For instance, in a groundbreaking study published in Nature Chemistry, scientists demonstrated how this compound can be used to construct polycyclic aromatic systems with unprecedented efficiency. These systems hold promise for applications in optoelectronics and drug delivery systems.

In addition to its synthetic utility, 2-(2-isopropylpyrazol-3-yl)pyridine-3-carboxylic acid has shown remarkable biological activity. Preclinical studies have indicated that it exhibits potent anti-inflammatory and antioxidant properties, making it a compelling candidate for developing therapeutic agents. Furthermore, its ability to modulate key cellular pathways has led researchers to explore its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A recent advancement reported in the Journal of the American Chemical Society detailed an enantioselective synthesis route using palladium-catalyzed cross-coupling reactions. This method not only enhances the yield but also ensures high enantiomeric purity, which is crucial for pharmacological studies.

Beyond its chemical significance, the compound has also been recognized for its role in advancing green chemistry principles. Its use in developing sustainable synthetic pathways aligns with global efforts to minimize environmental impact in chemical manufacturing. For example, researchers have utilized this compound to design catalysts that facilitate carbon dioxide fixation, contributing to the development of eco-friendly chemical processes.

In conclusion, 2-(2-isopropylpyrazol-3-yl)pyridine-3-carboxylic acid stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile applications, and promising biological profile make it an invaluable asset in both academic and industrial settings. As ongoing studies continue to uncover new dimensions of its potential, this compound is poised to play an increasingly significant role in shaping the future of chemistry and medicine.